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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of N-(4-Oxocyclohexyl)acetamide, a compound commonly used in synthetic chemistry.
Adherence to these protocols is essential to mitigate risks and comply with regulatory
standards.

Immediate Safety and Handling Precautions

N-(4-Oxocyclohexyl)acetamide is classified as a hazardous substance that can cause skin
and eye irritation, and may lead to respiratory irritation[1][2]. Therefore, appropriate personal
protective equipment (PPE) must be worn at all times when handling this chemical. This
includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All
handling of the solid or its solutions should be conducted in a well-ventilated area or a chemical
fume hood to avoid inhalation of dust or vapors[2][3].

Step-by-Step Disposal Procedure

The disposal of N-(4-Oxocyclohexyl)acetamide and its containers must be carried out in
accordance with all applicable national and local regulations. The following is a general
operational plan for its safe disposal:

o Waste Identification and Segregation:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b123319?utm_src=pdf-interest
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Oxocyclohexyl_acetamide
https://www.fishersci.com/store/msds?partNumber=AAH64511&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64511&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F611819_en.pdf
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Label a dedicated, chemically compatible, and sealable waste container as "Hazardous
Waste: N-(4-Oxocyclohexyl)acetamide”.

o Do not mix N-(4-Oxocyclohexyl)acetamide waste with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Waste Collection:

o Carefully transfer any unwanted N-(4-Oxocyclohexyl)acetamide, including contaminated
materials (e.g., weighing paper, spatulas, gloves), into the designated hazardous waste
container.

o For spills, absorb the material with an inert absorbent such as sand or vermiculite and
transfer it to the waste container[3]. Avoid generating dust.

o Container Management:

o Keep the waste container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area, away from incompatible materials[2].

o Original containers of the chemical should be used for disposal if possible. Empty
containers must be treated as hazardous waste unless properly decontaminated.

e Disposal:

o The collected waste must be disposed of through an approved and licensed hazardous
waste disposal company[2].

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container. Do not attempt to dispose of this chemical down the drain or
in regular trash.

Chemical and Physical Properties

A summary of the key quantitative data for N-(4-Oxocyclohexyl)acetamide is provided in the
table below for easy reference.
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Property Value Source

Molecular Formula CsHi13NO:2 PubChem[1]
Molecular Weight 155.19 g/mol PubChem[1]
CAS Number 27514-08-5 PubChem[1]

Disposal Workflow

The logical flow for the proper disposal of N-(4-Oxocyclohexyl)acetamide is illustrated in the
diagram below. This workflow ensures that all safety and regulatory steps are followed in a

sequential and clear manner.
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Disposal workflow for N-(4-Oxocyclohexyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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